Cas no 74148-51-9 (Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)-)

74148-51-9 structure
Product name:Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)-
CAS No:74148-51-9
MF:C25H36O9
MW:480.54794
CID:577503
Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)- Chemical and Physical Properties
Names and Identifiers
-
- Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)-
- Excelsin【terpen】
- Excelsin
- Excelsin (Ailanthus)
-
- Inchi: InChI=1S/C25H36O9/c1-6-10(2)20(29)34-17-16-12(4)18(27)25(31)22-23(5)13(11(3)7-14(26)19(23)28)8-15(33-21(17)30)24(16,22)9-32-25/h7,10,12-19,22,26-28,31H,6,8-9H2,1-5H3
- InChI Key: OQQPVKBRTSQMEC-UHFFFAOYSA-N
- SMILES: CCC(C)C(=O)OC1C2C(C)C(O)C3(O)OCC22C3C3(C)C(O)C(O)C=C(C)C3CC2OC1=O |t:27|
Computed Properties
- Exact Mass: 480.236
- Monoisotopic Mass: 480.236
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 933
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 143A^2
Picras-3-en-16-one,11,20-epoxy-1,2,11,12-tetrahydroxy-15-(2-methyl-1-oxobutoxy)-, (1b,2a,11b,12a,15b)- Related Literature
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Jiai Hua,Xueman Wei,Xiang Ma,Jinzhe Jiao,Binghui Chai,Chenbin Wu,Changli Zhang,Yulan Niu CrystEngComm, 2022,24, 1171-1176
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Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
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Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
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Jien Wu,Hai-Bao Zhang,Jin-Ling Xu,Russell J. Cox,Thomas J. Simpson,Lian-Hui Zhang Chem. Commun., 2010,46, 333-335
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Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
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